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Compound of Interest

Compound Name: Bifenazate-d5

Cat. No.: B10856080 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the certification, purity assessment, and analytical

methodologies for Bifenazate-d5, an essential isotopically labeled internal standard used in

the quantitative analysis of the acaricide Bifenazate.

Representative Certificate of Analysis: Bifenazate-
d5
A Certificate of Analysis (CoA) for a reference standard like Bifenazate-d5 provides critical

information about its identity, purity, and quality. As CoAs are lot-specific, the following tables

summarize the typical data and specifications researchers can expect.

Physical and Chemical Properties
This table outlines the fundamental chemical identifiers and physical properties of Bifenazate-
d5.
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Property Value

Chemical Name

2-(4-methoxy[1,1'-biphenyl]-3-yl-2',3',4',5',6'-

d5)hydrazinecarboxylic acid, 1-methylethyl

ester[1][2]

Molecular Formula C₁₇H₁₅D₅N₂O₃[1][2]

Molecular Weight 305.4 g/mol [1]

CAS Number 149877-41-8 (unlabeled)

Appearance Solid

Storage -20°C

Solubility Slightly soluble in Acetonitrile and Chloroform

Analytical Specifications
This table details the quality control specifications determined through various analytical

techniques.

Analysis Specification Typical Method

Chemical Purity ≥98% HPLC-UV/DAD

Isotopic Purity ≥99% deuterated forms (d₁-d₅) LC-MS/MS

Identity Conforms to structure ¹H-NMR, ¹³C-NMR, MS

Mass Spectrum
Consistent with deuterated

structure
ESI-MS

Experimental Protocols for Quality Assessment
The certification of Bifenazate-d5 relies on a series of robust analytical methods to confirm its

structure, quantify its chemical purity, and determine its isotopic enrichment.

Workflow for Analytical Certification
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The following diagram illustrates the logical workflow for the comprehensive analysis and

certification of a Bifenazate-d5 analytical standard.
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Analytical Workflow for Bifenazate-d5 Certification.

Protocol 1: Chemical Purity by HPLC
High-Performance Liquid Chromatography (HPLC) is used to determine the chemical purity of

Bifenazate-d5 by separating it from any non-deuterated bifenazate and other synthesis-related

impurities.
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Instrumentation: HPLC system with a Diode Array Detector (DAD) or UV detector.

Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

Mobile Phase: An isocratic or gradient mixture of acetonitrile and water, often with an acidic

modifier like formic acid or phosphoric acid to improve peak shape. A typical mobile phase

could be Acetonitrile:Water (55:45 v/v) with 0.1% formic acid.

Flow Rate: 1.0 mL/min.

Detection Wavelength: UV detection, typically monitored at 245 nm.

Procedure:

A standard solution of Bifenazate-d5 is prepared in a suitable solvent (e.g., acetonitrile) at

a known concentration (e.g., 1 mg/mL).

The solution is injected into the HPLC system.

The chromatogram is recorded, and the area of the Bifenazate-d5 peak is measured.

Purity is calculated as the percentage of the main peak area relative to the total area of all

peaks detected.

Protocol 2: Isotopic Purity by LC-MS/MS
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the definitive technique for

confirming the identity and determining the isotopic purity of Bifenazate-d5. This method is

crucial for its use as an internal standard in quantitative assays like the QuEChERS method.

Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled to

an HPLC or UPLC system.

Ionization Mode: Electrospray Ionization, positive mode (ESI+).

Procedure:

The sample is introduced into the mass spectrometer via the LC system.
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A full scan mass spectrum is acquired to confirm the presence of the [M+H]⁺ ion

corresponding to the mass of Bifenazate-d5 (m/z 306.4).

The relative abundances of the ions for unlabeled Bifenazate (m/z 301.3) and the various

deuterated forms (d₁ to d₅) are measured.

Isotopic purity is determined by comparing the signal intensity of the d₅ isotopologue to the

sum of intensities of all other isotopologues (d₀-d₄).

Protocol 3: Structural Confirmation by NMR
Nuclear Magnetic Resonance (NMR) spectroscopy provides unequivocal structural

confirmation and verifies the positions of the deuterium labels.

Instrumentation: NMR spectrometer (e.g., 400 MHz or higher).

Solvent: Deuterated chloroform (CDCl₃) or deuterated dimethyl sulfoxide (DMSO-d₆).

Experiments:

¹H NMR: The proton NMR spectrum is used to confirm the overall structure. The key

indicator for successful deuteration is the significant reduction or complete absence of

signals corresponding to the protons on the deuterated phenyl ring.

¹³C NMR: The carbon NMR spectrum confirms the carbon backbone of the molecule.

Mechanism of Action of Bifenazate
Bifenazate is a selective acaricide with a unique mode of action that makes it effective against

various mite species. Its primary target is the mitochondrial electron transport chain, but it also

affects the mite's nervous system.

Mitochondrial Inhibition: Bifenazate inhibits Complex III (cytochrome bc₁) of the mitochondrial

electron transport chain. This action blocks ATP synthesis, leading to energy depletion,

paralysis, and death of the mite.

Nervous System Modulation: Bifenazate also acts as a positive allosteric modulator of GABA

(gamma-aminobutyric acid) receptors in mites. It enhances the effect of GABA, leading to an
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increased influx of chloride ions, which hyperpolarizes the neuron and disrupts nerve

signaling.

The diagram below illustrates this dual mechanism of action.
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Dual Mechanism of Action of Bifenazate in Mites.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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